3-(2,4-dimethoxyphenyl)-N-(4-methoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide

• IUPAC Name: 3-(2,4-dimethoxyphenyl)-N-(4-methoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide
• InChI: InChI=1S/C19H21N5O4/c1-26-14-8-5-13(6-9-14)20-19(25)16(18-21-23-24-22-18)10-12-4-7-15(27-2)11-17(12)28-3/h4-9,11,16H,10H2,1-3H3,(H,20,25)(H,21,22,23,24)
• InChI Key: BBGRGVXNAYQCJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(CC2=C(C=C(C=C2)OC)OC)C3=NNN=N3
• Molecular Formula: C19H21N5O4
• Molecular Weight: 383.4 g/mol
• CAS No.: 483995-04-6

Description

3-(2,4-dimethoxyphenyl)-N-(4-methoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide is a useful research compound. Its molecular formula is C19H21N5O4 and its molecular weight is 383.408. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Toxicity Evaluation

The study of pharmacokinetics and toxicity is crucial in determining the safety profile of chemical compounds. For instance, research on Tepoxalin (a compound with a similar methoxyphenyl and propanamide structure) has demonstrated its role as a dual cyclooxygenase/lipoxygenase inhibitor with potential applications in controlling pain and inflammation in veterinary medicine. This compound's pharmacokinetics was evaluated in broiler chickens, indicating its transformation into an active metabolite and suggesting its potential as an anti-inflammatory and cytokine-inhibiting drug in chickens (Boever et al., 2009).

Anticonvulsant and Antiepileptic Effects

Compounds with propanamide structures have been explored for their anticonvulsant and antiepileptic effects. For example, the synthesis and anticonvulsant studies of N-Benzyl-3-[(Chlorophenyl) Amino] propanamides showed significant activity against generalized seizures, highlighting the therapeutic potential of such compounds in epilepsy treatment (Idris et al., 2011).

Anti-inflammatory and Analgesic Properties

Research on derivatives of propanamide, such as Tepoxalin , has uncovered their anti-inflammatory and analgesic properties. Studies demonstrate Tepoxalin's efficacy in reducing inflammation and pain without significant gastrointestinal side effects, offering an alternative to traditional nonsteroidal and corticosteroidal anti-inflammatory therapies (Argentieri et al., 1994).

Herbicidal Activity

The exploration of chemical compounds in agriculture, particularly as herbicides, is another application area. Compounds with dimethoxyphenyl and tetrazolyl structures have been synthesized and evaluated for their herbicidal activity, offering potential for the development of new herbicides with specific action mechanisms (Liu et al., 2008).